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Compound of Interest

Compound Name: NanoKid

Cat. No.: B12773707 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The NanoKid molecule is a prominent member of the NanoPutian family, a series of

anthropomorphic nanoscale molecules developed for educational outreach in chemistry.[1]

While not intended for therapeutic applications, the synthesis and chemical modifications of the

NanoKid provide a compelling case study in multi-step organic synthesis and the precise

control of molecular architecture. This guide details the chemical properties of the NanoKid,

focusing on its synthesis, spectroscopic characterization, and reactivity.

Molecular Structure
The NanoKid molecule is structurally composed of:

An upper body and a lower body, each formed by a benzene ring.[1]

Two alkyne "arms" terminated with tert-butyl groups.[1]

Two alkyne "legs" ending in ethyl groups.[1]

A 1,3-dioxolane "head" where the two oxygen atoms represent the "eyes".[1]

The overall height of the NanoKid molecule is approximately 2 nanometers.[1]
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Synthesis of the NanoKid
The synthesis of the NanoKid is a convergent process, involving the separate preparation of

the upper and lower body components, followed by their coupling.[2]

Synthesis of the Upper Body
The synthesis of the upper portion of the NanoKid begins with 1,4-dibromobenzene and

proceeds through several key steps including iodination, Sonogashira coupling to attach the

"arms," formylation to create an aldehyde group, and subsequent protection of this aldehyde as

a 1,3-dioxolane acetal.[2]

1,4-Dibromobenzene

2,5-Dibromoiodobenzene

I2, H2SO4

2,5-Dibromo-1-(3,3-dimethyl-1-butynyl)benzene

3,3-Dimethylbutyne, Pd(PPh3)2Cl2, CuI, TEA

2,5-Bis(3,3-dimethyl-1-butynyl)-1-bromobenzene

3,3-Dimethylbutyne, Pd(PPh3)2Cl2, CuI, TEA

2,5-Bis(3,3-dimethyl-1-butynyl)benzaldehyde

1. n-BuLi
2. DMF

2-(2,5-Bis(3,3-dimethyl-1-butynyl)phenyl)-1,3-dioxolane (Upper Body)

Ethylene glycol, p-TsOH
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Figure 1: Synthetic pathway for the upper body of the NanoKid.

Synthesis of the Lower Body
The lower body synthesis starts from 4-nitroaniline, which undergoes bromination, deamination,

reduction of the nitro group, and a Sandmeyer reaction to introduce an iodine atom.

Sonogashira coupling is then used to attach the alkyne "legs".[2]
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4-Nitroaniline

2,6-Dibromo-4-nitroaniline

Br2, Acetic Acid

1,3-Dibromo-5-nitrobenzene

NaNO2, H2SO4, EtOH

3,5-Dibromoaniline

SnCl2, EtOH

3,5-Dibromoiodobenzene

NaNO2, H2SO4, KI

3,5-Di(1-pentynyl)-1-iodobenzene

1-Pentyne, Pd(PPh3)2Cl2, CuI, TEA

1-Ethynyl-3,5-di(1-pentynyl)benzene (Lower Body)

1. (CH3)3SiC≡CH, Pd(PPh3)2Cl2, CuI, TEA
2. K2CO3, MeOH

Click to download full resolution via product page

Figure 2: Synthetic pathway for the lower body of the NanoKid.

Coupling Reaction
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The final step in the synthesis is the Sonogashira coupling of the iodinated upper body with the

terminal alkyne of the lower body to form the complete NanoKid molecule.[2]

Upper Body (Iodinated)

NanoKid

Lower Body (Terminal Alkyne)

Pd(PPh3)2Cl2, CuI, TEA

Click to download full resolution via product page

Figure 3: Final coupling step to form the NanoKid.

Spectroscopic Data
Although primarily an educational tool, the NanoKid has been characterized using standard

spectroscopic techniques.[2]

Spectroscopic Data for NanoKid

Infrared (IR)
(KBr): 2969, 2922, 2896, 2864, 2243, 2208,

1463, 1359, 1264, 1200, 1061 cm⁻¹[2]

¹H Nuclear Magnetic Resonance (NMR)
(400 MHz, CDCl₃): δ 7.59 (s, 2 H), 1.34 (s, 18

H)[2]

¹³C Nuclear Magnetic Resonance (NMR)

(100 MHz, CDCl₃): δ 138.9, 135.0, 134.1, 133.5,

129.3, 125.9, 125.3, 124.5, 123.5, 121.5, 104.4,

104.1, 99.7, 91.8, 91.2, 88.5, 79.4, 77.9, 77.9,

75.6, 31.0, 30.9, 30.2, 28.2, 28.2, 23.2, 22.0,

21.8, 21.3, 13.4[2]

High-Resolution Mass Spectrometry (HRMS)
Calculated for C₃₉H₄₂O₂: 542.3185, Found:

542.3181[2]

Chemical Reactivity
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The chemical reactivity of the NanoKid has been explored through modifications of its "head"

and "legs".

Acetal Exchange: Synthesis of NanoProfessionals
The 1,3-dioxolane "head" of the NanoKid can be exchanged with other diols under acidic

conditions, often accelerated by microwave irradiation, to create a variety of

"NanoProfessionals" with different "hats".[2] This reaction demonstrates the lability of the acetal

group to acid-catalyzed hydrolysis and exchange.

NanoKid

NanoProfessional

1,2- or 1,3-Diol

p-TsOH, Microwave

Click to download full resolution via product page

Figure 4: Acetal exchange reaction to form NanoProfessionals.

Reaction with NanoGoblin
The NanoKid's acetal "head" can be "bitten off" by a molecule named NanoGoblin, which is the

pyridinium salt of tetracyanocyclopentadienide.[3][4] The NanoGoblin catalyzes the

methanolysis of the acetal, converting it to a dimethyl acetal.[3][4][5] This reaction highlights the

catalytic activity of the NanoGoblin and the susceptibility of the NanoKid's acetal group to

cleavage under specific catalytic conditions.

NanoKid (Acetal Head)

NanoKid (Dimethyl Acetal Head)

NanoGoblin

Catalyst

Methanol-d4
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Figure 5: Catalytic methanolysis of the NanoKid's head by NanoGoblin.

Surface Assembly
By modifying the "legs" of the NanoKid to terminate in thiol groups, it is possible for the

molecule to "stand" on a gold surface through the formation of gold-thiolate bonds. This

demonstrates the potential for these molecules to be used in self-assembled monolayers.

Experimental Protocols
General Synthesis of NanoKid's Upper Body (Aldehyde)
To a solution of 2,5-bis(3,3-dimethylbutynyl)-1,4-dibromobenzene in THF at -78 °C under a

nitrogen atmosphere is added n-butyllithium dropwise. The mixture is stirred for 1 hour, after

which N,N-dimethylformamide (DMF) is added. The reaction is allowed to warm to room

temperature and stirred for an additional 4 hours before being quenched with water and

extracted with diethyl ether. The organic layers are combined, washed with brine, dried over

magnesium sulfate, and concentrated to yield the aldehyde.[2]

General Protocol for Acetal Exchange
The NanoKid is dissolved in an excess of the desired 1,2- or 1,3-diol containing a catalytic

amount of p-toluenesulfonic acid. The mixture is subjected to microwave irradiation for a few

minutes. The resulting product, a "NanoProfessional," is then purified.[2]

Methanolysis of NanoKid with NanoGoblin
To a solution of NanoKid in deuterated methanol (CD₃OD) in an NMR tube, NanoGoblin is

added. The reaction progress is monitored by ¹H NMR spectroscopy. After completion, the

reaction is quenched with triethylamine, and the product is isolated by flash chromatography.[5]

Conclusion
The NanoKid molecule, while conceived as an educational tool, serves as an excellent

platform for demonstrating fundamental principles of organic synthesis and reactivity. Its multi-

step convergent synthesis, involving key reactions like Sonogashira coupling, and the targeted

modifications of its functional groups, provide valuable insights for researchers in the field of
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synthetic chemistry. The available spectroscopic data confirms its structure, and its reactivity

showcases the chemical behavior of its constituent functional groups.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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